Cas no 304851-86-3 (2-Methyl-5-nitroaniline Hydrate)

2-Methyl-5-nitroaniline Hydrate Properties

Names and Identifiers

• Benzenamine,2-methyl-5-nitro-, hydrate (1:1)
• 2-methyl-5-nitroaniline,hydrate
• 2-methyl-5-nitrophenylamine,hydrate
• AS-66850
• 2-Methyl-5-nitroaniline hydrate
• DTXSID40583640
• CS-0323705
• 2-METHYL-5-NITROANILINE HYDRATE 97
• 2-methyl-5-nitroaniline;hydrate
• 2-Methyl-5-nitroanilinehydrate
• 304851-86-3
• SCHEMBL7777064
• 2-Methyl-5-nitroaniline--water (1/1)
• D95904
• AKOS024386584
• 2-Methyl-5-nitroaniline hydrate, 97%
• BP-10818
• 2-AMINO-4-NITROTOLUENE HYDRATE
• +Expand

• MDL： MFCD00192307
• InChIKey： ITFWBNDIWBWVBM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8N2O2.H2O/c1-5-2-3-6(9(10)11)4-7(5)8;/h2-4H,8H2,1H3;1H2
• SMILES： O.O=[N+](C1C=CC(C)=C(N)C=1)[O-]

Computed Properties

• Exact Mass: 170.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 170.06914219g/mol
• Heavy Atom Count: 12
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 2.52550
• PSA: 81.07000
• Melting Point: 96 °C (dec.)(lit.)
• Color/Form: Not determined
• Solubility: Not determined

2-Methyl-5-nitroaniline Hydrate Security Information

• WGK Germany：3
• Safety Instruction： 28-36/37-45
• Risk Phrases：R23/24/25; R33; R36/37/38
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2660 6.1/PG 3
• Risk Phrases： 23/24/25-33-36/37/38

2-Methyl-5-nitroaniline Hydrate Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%